Cas no 501685-71-8 (1-(2-fluorophenyl)-3-(6-methylpyridin-2-yl)urea)

• Product Name: 1-(2-fluorophenyl)-3-(6-methylpyridin-2-yl)urea
• CAS No: 501685-71-8
• MF: C₁₃H₁₂FN₃O
• MW: 245.252285957336
• CID: 5436599
• PubChem ID: 310675
• Update Time: 2025-06-11

1-(2-fluorophenyl)-3-(6-methylpyridin-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• NSC-215599
• 501685-71-8
• NSC215599
• Oprea1_061976
• 1-(2-fluorophenyl)-3-(6-methyl-2-pyridyl)urea
• CCG-239356
• N-(2-Fluorophenyl)-N'-(6-methyl-2-pyridinyl)urea
• F3181-0246
• 1-(2-fluorophenyl)-3-(6-methylpyridin-2-yl)urea
• AKOS002376795
• Z56261370
• N-(2-Fluorophenyl)-N′-(6-methyl-2-pyridinyl)urea

• Inchi： 1S/C13H12FN3O/c1-9-5-4-8-12(15-9)17-13(18)16-11-7-3-2-6-10(11)14/h2-8H,1H3,(H2,15,16,17,18)
• InChI Key： NXMWRZDFSZSAEG-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1F)C(NC1=NC(C)=CC=C1)=O

Computed Properties

• Exact Mass: 245.09644018g/mol
• Monoisotopic Mass: 245.09644018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.336±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 281.4±35.0 °C(Predicted)
• pka: 12.82±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-fluorophenyl)-3-(6-methylpyridin-2-yl)urea

Professional Introduction to 1-(2-fluorophenyl)-3-(6-methylpyridin-2-yl)urea (CAS No. 501685-71-8)

1-(2-fluorophenyl)-3-(6-methylpyridin-2-yl)urea, a compound with the chemical identifier CAS No. 501685-71-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural composition, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound's distinct arrangement of functional groups, including a 2-fluorophenyl moiety and a 6-methylpyridin-2-yl substituent, contributes to its versatile reactivity and binding properties, making it a promising candidate for further exploration.

The fluorine atom incorporated into the phenyl ring enhances the electronic properties of the molecule, influencing its interactions with biological targets. This modification is particularly noteworthy in the context of modern drug design, where fluorine atoms are frequently employed to improve metabolic stability, binding affinity, and pharmacokinetic profiles. The presence of a methylpyridine group further extends the compound's potential utility, as pyridine derivatives are well-documented for their role in modulating various biological pathways.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage fluorinated aromatic compounds. These molecules have shown promise in treating a wide range of diseases, including cancer, infectious disorders, and neurological conditions. The structural features of 1-(2-fluorophenyl)-3-(6-methylpyridin-2-yl)urea align well with these trends, positioning it as a valuable scaffold for generating new pharmacological entities.

The synthesis of this compound involves meticulous attention to detail to ensure high purity and yield. Advanced synthetic methodologies are employed to construct the core structure while introducing the necessary functional groups with precision. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been utilized to achieve the desired connectivity between the fluorophenyl and methylpyridin-2-yl components. These synthetic strategies underscore the compound's complexity and highlight the expertise required to produce it in scalable quantities.

Evaluation of 1-(2-fluorophenyl)-3-(6-methylpyridin-2-yl)urea has revealed intriguing biological activities that warrant further investigation. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes implicated in disease progression. The molecule's ability to interact with specific protein targets suggests that it could be developed into a therapeutic agent with targeted action. Moreover, its chemical stability under various conditions enhances its suitability for formulation into drug products.

The integration of computational chemistry tools has accelerated the understanding of this compound's mechanism of action. Molecular modeling studies have provided insights into how the fluorophenyl and methylpyridin-2-yl moieties interact with biological receptors at an atomic level. These findings are crucial for optimizing the compound's pharmacological properties and guiding future modifications. By leveraging computational approaches alongside experimental data, researchers can efficiently navigate the complex landscape of drug discovery.

The pharmaceutical industry is increasingly recognizing the importance of fluorinated compounds due to their enhanced bioavailability and reduced susceptibility to metabolic degradation. 1-(2-fluorophenyl)-3-(6-methylpyridin-2-yl)urea exemplifies this trend by combining structural features that are known to improve drug-like properties. Its potential as a lead compound for further development is underscored by its favorable physicochemical characteristics and preliminary biological activity.

The future prospects for this molecule are bright, with ongoing studies exploring its efficacy in various disease models. Innovations in synthetic chemistry will continue to refine production methods, ensuring cost-effective and sustainable access to this promising candidate. As our understanding of biological pathways evolves, so too will our ability to harness compounds like 1-(2-fluorophenyl)-3-(6-methylpyridin-2-yl)urea for therapeutic benefit.